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Compound of Interest

Compound Name: Dimethyl telluride

Cat. No.: B1222758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl telluride ((CH₃)₂Te) is a volatile, colorless to pale yellow organotellurium compound

with a strong, garlic-like odor.[1][2] It serves as a precursor in the synthesis of other

organotellurium compounds and is utilized in materials science, particularly in the production of

cadmium telluride and mercury cadmium telluride thin films via metalorganic vapor phase

epitaxy (MOVPE).[2][3] Due to its high toxicity and reactivity, stringent safety protocols must be

observed when handling this compound in a laboratory setting.[3][4] These application notes

provide detailed protocols for the safe handling, use, and disposal of dimethyl telluride to

minimize exposure and ensure a safe laboratory environment.

Hazard Identification and Quantitative Data
Dimethyl telluride is classified as highly toxic if swallowed, in contact with skin, or if inhaled.[5]

It is also recognized as a potential hepatotoxin and reproductive toxin.[5][6] Exposure to

tellurium compounds can lead to a characteristic "tellurium breath," a garlic-like odor caused by

the metabolic formation of dimethyl telluride.[3][7]

Table 1: Physical and Chemical Properties of Dimethyl Telluride
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Property Value Reference(s)

Molecular Formula C₂H₆Te [4][8]

Molar Mass 157.67 g/mol [2]

Appearance Pale yellow, translucent liquid [2][3]

Odor Strong, garlic-like [1][2][3]

Boiling Point 82 °C [2][3]

Melting Point -10 °C [3]

Density Approx. 1.25 g/cm³ [8]

Solubility

Soluble in many organic

solvents (e.g., ethanol, ether,

benzene)

[4]

Table 2: Toxicological Data and Exposure Limits for Dimethyl Telluride

Parameter Value Reference(s)

GHS Hazard Statements

H301: Toxic if swallowedH311:

Toxic in contact with skinH331:

Toxic if inhaled

[5]

OSHA PEL (as Te) 0.1 mg/m³ [5][6]

ACGIH TLV (as Te) 0.1 mg/m³ [5][6]

NIOSH IDLH (as Te) 25 mg/m³ [5][6]

Toxicity Notes
Potential hepatotoxin and

reproductive toxin.
[5][6]

Experimental Protocols
The following protocols are designed for handling dimethyl telluride in a controlled laboratory

setting. A thorough risk assessment should be conducted before any procedure.
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Personal Protective Equipment (PPE)
A minimum of the following PPE must be worn at all times when handling dimethyl telluride:

Gloves: Nitrile or neoprene gloves. Check for compatibility and inspect for any signs of

degradation before use.

Eye Protection: Chemical safety goggles and a face shield.

Lab Coat: A flame-resistant lab coat with tight-fitting cuffs.

Respiratory Protection: All work with dimethyl telluride must be conducted in a certified

chemical fume hood. In situations where the concentration may exceed exposure limits, a

self-contained breathing apparatus (SCBA) may be necessary.

Weighing and Transferring Dimethyl Telluride
Due to its volatility and toxicity, dimethyl telluride should be handled using air-free techniques,

such as a Schlenk line or in a glovebox.

Protocol for Transfer using a Gas-Tight Syringe:

Preparation:

Ensure the chemical fume hood sash is at the lowest practical height.

Assemble and oven-dry all necessary glassware (e.g., reaction flask with a septum-sealed

sidearm, gas-tight syringe).

Purge the assembled glassware and syringe with an inert gas (e.g., argon or nitrogen) for

at least 15 minutes.

Withdrawal:

Puncture the septum of the dimethyl telluride container with the inert gas line needle to

create a positive pressure.
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Puncture the septum with the gas-tight syringe needle and purge the syringe with the inert

gas from the headspace of the container three times.

Carefully insert the needle tip below the surface of the liquid and slowly withdraw the

desired volume. Avoid drawing any vapor into the syringe.

Transfer:

Withdraw the needle from the dimethyl telluride container.

Immediately insert the needle through the septum of the receiving flask.

Slowly dispense the liquid into the receiving flask.

Syringe Cleaning:

Rinse the syringe immediately after use with a suitable anhydrous solvent (e.g., toluene or

hexane) under an inert atmosphere.

Transfer the solvent rinse to a designated quenching flask.

Repeat the rinse two more times.

Finally, rinse the syringe with isopropanol, followed by water.
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Workflow for Transferring Dimethyl Telluride

Preparation

Transfer

Cleanup

Assemble and Oven-Dry Glassware

Purge with Inert Gas

Pressurize Reagent Bottle

Withdraw Liquid with Gas-Tight Syringe

Transfer to Reaction Flask

Rinse Syringe with Anhydrous Solvent

Transfer Rinse to Quench Flask

Final Rinse with Alcohol and Water
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Tellurium-Induced Inhibition of Cholesterol Biosynthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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